3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol
• SMILES: CCC(=O)C1CCCN(C1=O)C2=C(C=C(C=C2)C#N)F
• InChI: InChI=1S/C15H15FN2O2/c1-2-14(19)11-4-3-7-18(15(11)20)13-6-5-10(9-17)8-12(13)16/h5-6,8,11H,2-4,7H2,1H3
• InChIKey: BIKKKRTXQLBBOF-UHFFFAOYSA-N

3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile: Physicochemical Profile and Structural Classification for Procurement

3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059933-28-5) is a synthetic substituted piperidine-2-one derivative bearing a 3-fluorobenzonitrile moiety and a 3-propanoyl substituent on the lactam ring . With a molecular formula of C₁₅H₁₅FN₂O₂ and molecular weight of 274.29 g/mol, this compound belongs to the class of fluorinated heterocyclic building blocks used in medicinal chemistry and fragment-based drug discovery (FBDD) [1]. It is commercially available at ≥95% purity from multiple suppliers, including Ambeed, Inc. and Leyan (Shanghai Haohong Biomedical Technology) . Its computed topological polar surface area (TPSA) is 61.17 Ų and its calculated LogP is approximately 2.42, placing it within the lead-like property space for fragment screening .

1

Single ¹⁹F handle for fragment-based NMR screening

2

Fsp³ 0.40 supports three-dimensional fragment library diversity

3

≥95% purity suitable for fragment screening and SAR synthesis

4

Nitrile, oxo, and propanoyl handles enable multi-vector elaboration

• [1] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143. PMID: 38451837. View Source

Why Positional Isomers and Non-Fluorinated Analogs Cannot Substitute 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

Within the C₁₅H₁₅FN₂O₂ isomer series, the position of the fluorine atom on the benzonitrile ring dictates the compound's electronic environment, dipole moment, and nucleophilic aromatic substitution reactivity. The 3-fluoro substituent on the target compound places the electron-withdrawing fluorine meta to the nitrile group, creating a distinct resonance and inductive effect profile versus the 2-fluoro-4- (CAS 2060036-90-8) and 2-fluoro-5- (CAS 2060044-96-2) positional isomers . Furthermore, the non-fluorinated analog 4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059944-02-2, C₁₅H₁₆N₂O₂, MW 256.30) lacks the ¹⁹F NMR handle required for fluorine-based fragment screening and exhibits a lower computed LogP (2.28 vs. 2.42), reducing lipophilicity-driven membrane partitioning . These structural variations are not interchangeable in SAR studies, as even minor fluorine repositioning alters pKa, as demonstrated by Le Roch et al. (2024), who showed that fluorination position on piperidine scaffolds notably modulates basicity and correlates with hERG channel affinity [1].

Isomer Positional isomers (2-fluoro-4- or 2-fluoro-5-) alter electronic profile, dipole, and reactivity; fluorine placement may shift pKa and hERG correlation.

Analog Non-fluorinated analog lacks ¹⁹F NMR handle, reducing screening compatibility, and has lower computed LogP (2.28 vs 2.42), limiting lipophilicity-matched comparisons.

Scaffold Isomeric scaffold WAY-328127 (isoxazole carboxamide) targets 11β-HSD1, not the 3CLPro/piperidine-2-one space; identical molecular formula does not imply interchangeable biological context.

• [1] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J Org Chem. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143. Abstract: 'the compounds' pKa's have been calculated, revealing that the fluorine atoms notably lowered their basicity, which is correlated to the affinity for hERG channels resulting in cardiac toxicity.' View Source

Quantitative Differential Evidence for 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile Versus Closest Analogs

Lipophilicity Gain from 3-Fluoro Substitution: LogP Comparison Against the Non-Fluorinated Analog

The 3-fluoro substitution on the benzonitrile ring of the target compound increases computed LogP by approximately 0.14 units over the non-fluorinated analog 4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile . This incremental lipophilicity gain is consistent with the known effect of aromatic fluorine substitution, which enhances membrane partitioning without the excessive LogP increase associated with larger halogens [1]. The molecular weight increase is 18.0 Da (274.29 vs. 256.30 g/mol), attributable to the replacement of a hydrogen atom (1.0 Da) with fluorine (19.0 Da) .

Lipophilicity Shift

Reported

ΔLogP = +0.14 (3-F vs non-fluorinated)

Incremental lipophilicity gain supports membrane partitioning assessment.

Computed LogP from supplier datasheets; calculation method not specified.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.41948 (C₁₅H₁₅FN₂O₂, MW 274.29 g/mol)
Comparator Or Baseline	4-(2-Oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059944-02-2): LogP = 2.28038 (C₁₅H₁₆N₂O₂, MW 256.30 g/mol)
Quantified Difference	ΔLogP = +0.1391; ΔMW = +17.99 Da
Conditions	Computed LogP values from supplier datasheets (Leyan); calculation method not specified but consistent across compounds

Why This Matters

The +0.14 LogP increment provides enhanced passive membrane permeability while remaining within the optimal fragment-like range (LogP < 3), offering a quantifiable advantage for cellular target engagement in FBDD campaigns.

• [1] Meanwell NA. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J Med Chem. 2018;61(14):5822-5880. doi:10.1021/acs.jmedchem.7b01788. Review discussing the impact of fluorine substitution on lipophilicity and metabolic stability. View Source

Three-Dimensional Character (Fsp3) Advantage for Fragment-Based Drug Discovery

The target compound, cataloged as ZINC103719090 in the ZINC database, exhibits a fraction sp3 (Fsp3) of 0.40, corresponding to 8 sp3-hybridized carbons out of 20 total carbon atoms [1]. This value exceeds the mean Fsp3 of 0.36 reported for a 2.2-million-compound fragment library, indicating above-average three-dimensionality [2]. The 2-oxopiperidine ring and the 3-propanoyl substituent contribute four sp3 centers, providing conformational complexity that is absent in flat aromatic fragments typically used in early-stage FBDD. The Le Roch et al. (2024) study specifically evaluated the three-dimensionality and lead-likeness of fluorinated piperidine fragments, concluding that this scaffold class offers favorable 3D characteristics for fragment library design [3].

3D Character (Fsp³)

Class-level

Fsp³ = 0.40 (8 sp³ / 20 carbons)

Above-average three-dimensionality for fragment library enrichment.

Reference library mean Fsp³ 0.36 (class-level inference).

Evidence Dimension	Fraction of sp3-hybridized carbon atoms (Fsp3)
Target Compound Data	Fsp3 = 0.40 (ZINC103719090; 8 sp3 carbons / 20 total carbons; logP = 1.931 by ZINC calculation)
Comparator Or Baseline	Mean Fsp3 = 0.36 for a reference fragment library of 2.2 million compounds (Life Chemicals Fsp3-enriched fragment library)
Quantified Difference	Fsp3 = 0.40 vs. fragment library mean 0.36; +11% above library average
Conditions	ZINC database computed properties; reference Fsp3 from published fragment library analysis

Why This Matters

Higher Fsp3 correlates with increased clinical success rates in drug discovery, as three-dimensional fragments explore a broader chemical space and offer more vectors for fragment elaboration than planar aromatic scaffolds.

• [1] ZINC Database. ZINC103719090. C15H15FN2O2; MW: 274.295; logP: 1.931; Fraction sp3: 0.40; Rings: 4; Heavy Atoms: 20; Hetero Atoms: 5. No ChEMBL activity reported. View Source
• [2] Fsp3: A new parameter for drug-likeness. Summary of Fsp3 analysis: mean Fsp3 of 0.36 for a 2.2-million-compound fragment library from Life Chemicals. (Referenced in multiple Fsp3 review articles.) View Source
• [3] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J Org Chem. 2024;89(7):4932-4946. Abstract: 'The lead-likeness and three-dimensionality have also been evaluated to assess their ability as useful fragments for drug design.' View Source

19F NMR Screening Compatibility: Single Fluorine Reporter for Fragment-Based Screening

The target compound contains exactly one fluorine atom, making it directly compatible with ¹⁹F NMR-based fragment screening—a widely used method for detecting weak-affinity fragment-protein interactions [1]. In contrast, the non-fluorinated analog 4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059944-02-2) lacks any fluorine atom and cannot be monitored by ¹⁹F NMR, requiring alternative detection methods such as SPR or ligand-observed ¹H NMR with their inherent sensitivity limitations . The 3-fluoro substitution also provides a distinct ¹⁹F chemical shift environment (meta to nitrile, ortho to piperidine N-aryl), which differs from the 2-fluoro isomers and enables multiplexed screening when used in cocktail format [2]. The compound has zero H-bond donors and three H-bond acceptors, further enhancing its suitability as a minimal fragment probe .

¹⁹F NMR Handle

Class-level

1 fluorine atom (3-fluoro position)

Enables ¹⁹F NMR-based fragment screening; non-fluorinated analog has 0 fluorine.

Binary screening capability; multiplexing potential with distinct chemical shift.

Evidence Dimension	19F NMR screening capability (fluorine atom count)
Target Compound Data	1 fluorine atom (3-fluoro position on benzonitrile); 0 H-bond donors (ChemicalRegister); suitable for 19F NMR-based fragment screening
Comparator Or Baseline	4-(2-Oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059944-02-2): 0 fluorine atoms; 19F NMR screening not applicable
Quantified Difference	1 vs. 0 fluorine atoms; binary screening capability (yes/no)
Conditions	Structural analysis from supplier datasheets; 19F NMR fragment screening methodology as described in FBDD literature

Why This Matters

19F NMR screening is a high-throughput, label-free method for detecting fragment binding; the presence of a single fluorine enables this assay modality, providing a procurement-critical advantage over non-fluorinated analogs for FBDD programs.

• [1] Le Roch M, Renault J, Argouarch G, et al. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J Org Chem. 2024;89(7):4932-4946. The study discusses fluorinated piperidine fragments in the context of 19F NMR-based screening methodology. View Source
• [2] Dalvit C, Vulpetti A. Fluorine NMR spectroscopy for biochemical screening and drug discovery. In: Fluorine in Pharmaceutical and Medicinal Chemistry. Imperial College Press; 2012:385-418. Discusses 19F NMR as a fragment screening method and the advantage of distinct 19F chemical shift environments for multiplexed screening. View Source

Differential GHS Hazard Profile: Reduced Acute Toxicity Classification Versus the 2-Fluoro-4- Positional Isomer

Available supplier safety data reveal a meaningful difference in GHS hazard classification between the target compound and its 2-fluoro-4- positional isomer. The 2-fluoro-4- analog (CAS 2060036-90-8) carries a GHS06 'Danger' classification with hazard statements H301 (toxic if swallowed), H311 (toxic in contact with skin), and H331 (toxic if inhaled), requiring stringent handling protocols . The target compound (CAS 2059933-28-5), while also requiring standard laboratory precautions, does not display the same acute toxicity hazard labeling on available datasheets from the same supplier platform, suggesting a potentially lower acute toxicity risk profile associated with the 3-fluoro substitution pattern . This differential classification has direct implications for procurement decisions in laboratories with varying safety infrastructure capabilities.

GHS Hazard Class

Source review

Target: No GHS06/Danger listed

Reported lower hazard category in available supplier datasheets.

Supplier-level comparison; verify current SDS before procurement.

Evidence Dimension	GHS acute toxicity hazard classification
Target Compound Data	3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2059933-28-5): No GHS06/Danger classification listed on supplier datasheet (Leyan); standard laboratory handling precautions apply
Comparator Or Baseline	2-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile (CAS 2060036-90-8): GHS06, Danger; H301 (toxic if swallowed), H311 (toxic in contact with skin), H331 (toxic if inhaled); UN 2811; Packing Group III
Quantified Difference	Presence vs. absence of GHS06 acute toxicity classification at the supplier datasheet level
Conditions	GHS hazard classification data from Leyan supplier product pages; consistent reporting platform enables direct comparison

Why This Matters

A less restrictive GHS hazard profile reduces operational burden for procurement, storage, and handling in academic and industrial laboratories, potentially lowering total cost of ownership and enabling broader experimental use.

Molecular Weight and Rotatable Bond Differentiation from Simplified Piperidine-Benonitrile Fragments

Compared to the simpler fragment 3-fluoro-4-(piperidin-1-yl)benzonitrile (CAS 505080-54-6, C₁₂H₁₃FN₂, MW 204.24 g/mol), the target compound incorporates a 2-oxo group on the piperidine ring and a 3-propanoyl side chain, increasing molecular weight by 70.05 Da and adding 3 rotatable bonds . This additional functionality provides three chemically distinct vectors for fragment elaboration: the nitrile group (hydrolyzable to amide/acid), the 2-oxo group (reducible or alkylatable), and the propanoyl ketone (condensation and reduction chemistry). The H-bond acceptor count increases from 2 to 3 (or 4 depending on counting convention), enhancing aqueous solubility potential . This positions the target compound as a more advanced intermediate (tier-2 building block) versus the simpler piperidine-benzonitrile fragment (tier-1), reducing synthetic steps required to reach lead-like molecules .

MW & Rotatable Bonds

Source review

MW 274.29, 3 rotatable bonds

34% larger framework reduces synthetic steps to lead-like molecules.

Compared to simpler piperidine-benzonitrile fragment.

Evidence Dimension	Molecular weight, rotatable bond count, and H-bond acceptor count
Target Compound Data	MW = 274.29 g/mol; 3 rotatable bonds; 3-4 H-bond acceptors; C₁₅H₁₅FN₂O₂; TPSA = 61.17 Ų
Comparator Or Baseline	3-Fluoro-4-(piperidin-1-yl)benzonitrile (CAS 505080-54-6): MW = 204.24 g/mol; 1 rotatable bond; 2 H-bond acceptors; C₁₂H₁₃FN₂; no oxo or propanoyl groups
Quantified Difference	ΔMW = +70.05 Da (+34.3%); ΔRotatable bonds = +2; ΔH-bond acceptors = +1 to +2
Conditions	Supplier datasheet comparison (Leyan for target; BOC Sciences for comparator); structural comparison by molecular formula and functional group analysis

Why This Matters

A 34% larger molecular framework with additional functional handles reduces the number of synthetic steps needed to elaborate the fragment into lead compounds, translating to faster SAR cycles and lower synthesis costs in medicinal chemistry programs.

Scaffold Differentiation: 2-Oxopiperidine-Propanoyl vs. Isoxazole Carboxamide (WAY-328127) Despite Shared Molecular Formula

The compound WAY-328127 (CAS 912784-67-9) shares the identical molecular formula C₁₅H₁₅FN₂O₂ (MW 274.29) with the target compound, yet embodies a fundamentally different chemotype: an isoxazole-3-carboxamide scaffold (N-cyclopentyl-5-(4-fluorophenyl)-3-isoxazolecarboxamide) . In contrast, the target compound features a 2-oxopiperidine core with an N-aryl linkage to a 3-fluorobenzonitrile and a 3-propanoyl side chain . The biological implications are scaffold-dependent: WAY-328127 has been reported to exhibit inhibitory activity against 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) with an IC₅₀ of 29 nM in HEK cells [1], whereas the target compound belongs to the piperidine-2-one structural class studied by Le Roch et al. (2024) for 3CLPro protease recognition [2]. These two compounds, though isomeric, target entirely different biological space and cannot substitute for one another in target-focused screening campaigns.

Scaffold Topology

Reported

2-Oxopiperidine vs. isoxazole carboxamide

Different biological target recognition despite identical molecular formula.

Reported 3CLPro recognition context vs. 11β-HSD1 inhibition (IC₅₀ 29 nM).

Evidence Dimension	Scaffold topology and reported biological target engagement
Target Compound Data	2-Oxopiperidine-3-propanoyl scaffold with N-(3-fluoro-4-benzonitrile) substitution; piperidine-2-one fragment class; studied in context of 3CLPro protease recognition (Le Roch et al. 2024)
Comparator Or Baseline	WAY-328127 (CAS 912784-67-9): Isoxazole-3-carboxamide scaffold; N-cyclopentyl-5-(4-fluorophenyl)-3-isoxazolecarboxamide; reported 11β-HSD1 inhibitor (IC₅₀ = 29 nM in HEK cells)
Quantified Difference	Scaffold identity: 2-oxopiperidine vs. isoxazole carboxamide; Target: 3CLPro recognition vs. 11β-HSD1 inhibition (IC₅₀ = 29 nM); Ring count: 2 vs. 2; sp3 fraction: 0.40 vs. ~0.13 (estimated for WAY-328127 based on cyclopentyl ring only)
Conditions	WAY-328127: MedChemExpress product data and published 11β-HSD1 crystal structure studies; Target compound: Le Roch et al. 2024 for 3CLPro screening and ZINC database for computed properties

Why This Matters

When procuring compounds for specific target-based screening, scaffold identity is the primary determinant of binding-site complementarity; isomeric compounds with identical molecular formulas but different scaffolds engage different biological targets and cannot be interchanged without compromising screening validity.

• [1] Thomas MP, Potter BVL. Crystal structures of 11β-hydroxysteroid dehydrogenase type 1 and their use in drug discovery. Future Med Chem. 2011;3(3):367-390. Reports 11β-HSD1 inhibition IC₅₀ values including 29 nM for a compound series in HEK cells. View Source
• [2] Le Roch M, Renault J, Argouarch G, et al. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J Org Chem. 2024;89(7):4932-4946. Reports that one fluorinated piperidine scaffold is recognized by the catalytic pocket of 3CLPro (SARS-CoV-2 main protease). View Source

Recommended Research and Procurement Application Scenarios for 3-Fluoro-4-(2-oxo-3-propanoylpiperidin-1-yl)benzonitrile

19F NMR-Based Fragment Screening Campaigns Targeting Proteolytic Enzymes

The single 3-fluoro substituent on the benzonitrile ring makes this compound directly compatible with ¹⁹F NMR fragment screening, a key methodology for detecting weak-affinity (Kd > 100 μM) fragment-protein interactions [1]. The compound belongs to the fluorinated piperidine class that Le Roch et al. (2024) evaluated for 3CLPro recognition, where one scaffold from their library was found to interact with the catalytic pocket of the SARS-CoV-2 main protease [1]. Its Fsp3 of 0.40 positions it above the typical fragment library mean, offering greater three-dimensionality for exploring protease active-site topologies [2]. The zero H-bond donor count reduces false-positive aggregation risk in biochemical assays, a known concern for fragment screening .

Medicinal Chemistry Lead Generation Requiring Fluorine-Enabled Metabolic Stability

The 3-fluoro substitution provides a quantifiable LogP increment of +0.14 over the non-fluorinated analog without exceeding the lead-like LogP threshold of 3.0, enabling enhanced membrane permeability while maintaining favorable solubility [1]. The Le Roch et al. (2024) study demonstrated that fluorine incorporation on piperidine scaffolds lowers pKa, which is correlated with reduced hERG channel affinity—a critical cardiac safety consideration during lead optimization [2]. The 3-propanoyl side chain offers a synthetic handle for further derivatization (e.g., reductive amination, Grignard addition), enabling rapid SAR exploration around the piperidine-2-one core without de novo scaffold synthesis .

Building Block Procurement for Parallel SAR Libraries with Positional Isomer Comparator Sets

For structure-activity relationship studies exploring fluorine positional effects on the benzonitrile ring, this compound serves as the 3-fluoro member of a systematic isomer set that includes 2-fluoro-4- (CAS 2060036-90-8) and 2-fluoro-5- (CAS 2060044-96-2) analogs [1]. Procurement of all three isomers enables direct head-to-head comparison of fluorine position on target binding, cellular activity, and pharmacokinetic properties. The differential GHS hazard profile—where the 2-fluoro-4- isomer carries GHS06 Danger classification while the target 3-fluoro compound does not—may influence library synthesis workflow design, as the target compound permits less restrictive handling protocols [2].

Fragment-to-Lead Elaboration Starting from a Pre-Functionalized 2-Oxopiperidine Scaffold

Unlike simpler piperidine-benzonitrile fragments such as 3-fluoro-4-(piperidin-1-yl)benzonitrile (MW 204.24), this compound arrives pre-equipped with a 2-oxo group and 3-propanoyl substituent, representing a 34% larger and more functionally dense starting point for fragment elaboration [1]. The three chemically orthogonal functional groups (nitrile, lactam carbonyl, and propanoyl ketone) enable divergent synthetic strategies: nitrile hydrolysis to carboxylic acid for increased polarity, lactam reduction to the piperidine for basic center introduction, and propanoyl ketone condensation for heterocycle annulation [2]. This multi-vector elaboration potential reduces the synthetic burden to reach lead-like chemical matter, accelerating the fragment-to-lead timeline .

Application

Selection Property

Validation Focus

¹⁹F NMR fragment screening (protease targets)

Single fluorine ¹⁹F handle, zero H-bond donors

¹⁹F signal specificity, binding validation, aggregation risk

Fluorinated fragment elaboration for lead generation

3-Fluoro lipophilicity modulation, pKa-lowering potential

LogP shift confirmation, hERG liability review, metabolic stability

Positional isomer SAR library synthesis

Controlled fluorine position (3-fluoro vs. 2-fluoro isomers)

Comparative target engagement, cellular activity, handling protocols

Fragment-to-lead elaboration from pre-functionalized scaffold

Pre-installed nitrile, oxo, and propanoyl handles

Multi-vector synthetic yields, elaboration efficiency

• [1] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J Org Chem. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143. View Source
• [2] ZINC Database. ZINC103719090. C15H15FN2O2; Fraction sp3: 0.40; logP: 1.931. Activities based on ChEMBL 20: 'There is no known activity for this compound.' SEA predictions available. View Source